Cas no 337922-68-6 (3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)-)

• Product Name: 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)-
• CAS No: 337922-68-6
• MF: C₁₂H₁₂N₂OS
• MW: 232.301481246948
• MDL: MFCD00793165
• CID: 3943406
• PubChem ID: 2765477
• Update Time: 2025-06-13

3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)-
• 5-ACETYL-2-(ALLYLSULFANYL)-6-METHYLNICOTINONITRILE
• 5-acetyl-6-methyl-2-(prop-2-en-1-ylsulfanyl)pyridine-3-carbonitrile
• 5-acetyl-2-(allylthio)-6-methylnicotinonitrile
• 337922-68-6
• 10K-403S
• 5-acetyl-6-methyl-2-prop-2-enylsulfanylpyridine-3-carbonitrile
• AKOS005075040
• MFCD00793165

• MDL： MFCD00793165
• Inchi： 1S/C12H12N2OS/c1-4-5-16-12-10(7-13)6-11(9(3)15)8(2)14-12/h4,6H,1,5H2,2-3H3
• InChI Key： JKYNGJIJLVDLIY-UHFFFAOYSA-N
• SMILES： S(CC=C)C1=C(C#N)C=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 232.06703418Da
• Monoisotopic Mass: 232.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 79.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)-

Comprehensive Overview of 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)- (CAS No. 337922-68-6)

The compound 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)- (CAS No. 337922-68-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine core with acetyl, methyl, and propenylthio functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 3-Pyridinecarbonitrile derivatives has surged due to their role in developing targeted therapies. For instance, its nitrile group is often explored for its binding affinity to enzymes, a hot topic in cancer research and neurodegenerative disease studies. Users frequently search for terms such as "pyridine derivatives in medicine" or "nitrile-containing drug candidates," reflecting the growing interest in this chemical space.

The 5-acetyl-6-methyl substitution pattern in this compound is another area of focus. Acetyl groups are known to enhance bioavailability and metabolic stability, which are critical factors in pharmacokinetics. Meanwhile, the propenylthio moiety offers opportunities for further functionalization, aligning with trends in click chemistry and bioconjugation. These features make CAS No. 337922-68-6 a valuable building block for high-throughput screening libraries.

From an industrial perspective, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)- is also relevant to agrochemical innovation. Its structural motifs are found in pesticide and herbicide formulations, addressing global challenges like crop resistance and sustainable farming. Searches for "pyridine-based agrochemicals" or "green chemistry solutions" often lead to discussions about such compounds.

Analytical techniques like NMR, HPLC, and mass spectrometry are essential for characterizing this compound. Its purity and stability under various conditions (e.g., pH, temperature) are frequently studied, as highlighted by queries such as "how to analyze pyridine derivatives." These methodologies ensure its suitability for scale-up synthesis and industrial applications.

In summary, 3-Pyridinecarbonitrile, 5-acetyl-6-methyl-2-(2-propenylthio)- represents a convergence of medicinal chemistry, material science, and agricultural technology. Its multifaceted utility underscores why it remains a subject of active research and commercial interest. For those exploring "advanced organic intermediates" or "structure-activity relationships," this compound offers a compelling case study.